Cas no 1393101-99-9 (2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1393101-99-9
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 2112952
• Update Time: 2023-11-19

2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
• CID 124193426
• 1H-Pyrazole-1-acetic acid, α,α,5-trimethyl-4-nitro-

• Inchi： 1S/C8H11N3O4/c1-5-6(11(14)15)4-9-10(5)8(2,3)7(12)13/h4H,1-3H3,(H,12,13)
• InChI Key： UNCAROXZKKXJOK-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1C(C)=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 385.7±32.0 °C(Predicted)
• pka: 3.26±0.10(Predicted)